Cas no 2167351-84-8 (3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid)

• Product Name: 3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid
• CAS No: 2167351-84-8
• MF: C₆H₄BrNO₃S
• MW: 250.0698595047
• CID: 6557212
• PubChem ID: 165686523
• Update Time: 2025-05-24

3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid
• EN300-1921102
• 2167351-84-8

• Inchi： 1S/C6H4BrNO3S/c7-4-2-8-5(12-4)1-3(9)6(10)11/h2H,1H2,(H,10,11)
• InChI Key： LTNKFSHUZMYXKC-UHFFFAOYSA-N
• SMILES： BrC1=CN=C(CC(C(=O)O)=O)S1

Computed Properties

• Exact Mass: 248.90953g/mol
• Monoisotopic Mass: 248.90953g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 95.5Ų

Additional information on 3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid

Research Briefing on 3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid (CAS: 2167351-84-8)

3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid (CAS: 2167351-84-8) is a brominated thiazole derivative that has recently gained attention in chemical biology and medicinal chemistry research. This compound serves as a key synthetic intermediate for the development of novel bioactive molecules, particularly in the areas of enzyme inhibitors and antimicrobial agents. Recent studies have explored its potential applications in drug discovery, leveraging its unique structural features that combine a thiazole ring with a reactive α-keto acid moiety.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's utility as a building block for covalent inhibitors targeting cysteine proteases. The research team utilized 3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid to develop selective inhibitors of cathepsin B, showing promising results in cancer cell models. The bromine atom at the 5-position of the thiazole ring was found to be crucial for optimal binding interactions, while the α-keto acid group enabled covalent modification of the catalytic cysteine residue.

In antimicrobial research, a 2024 publication in Bioorganic & Medicinal Chemistry Letters reported the synthesis of novel derivatives from this compound that exhibited potent activity against drug-resistant Gram-positive bacteria. The lead compound from this series showed MIC values of ≤2 μg/mL against MRSA strains, with the thiazole core contributing to membrane penetration and the keto acid functionality enhancing target binding. Molecular docking studies suggested interaction with bacterial DNA gyrase as a potential mechanism of action.

The compound's synthetic versatility has also been highlighted in recent methodological developments. A 2023 paper in Organic Letters described an improved synthetic route to 3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid using continuous flow chemistry, achieving higher yields (78%) and purity compared to traditional batch methods. This advancement addresses previous challenges in scaling up production of this valuable intermediate.

Ongoing research is exploring the compound's potential in other therapeutic areas. Preliminary data presented at the 2024 American Chemical Society National Meeting suggested its derivatives may have applications in neurodegenerative disease treatment, particularly as modulators of α-synuclein aggregation. The bromothiazole moiety appears to influence protein-protein interactions relevant to Parkinson's disease pathology.

Future research directions for 3-(5-bromo-1,3-thiazol-2-yl)-2-oxopropanoic acid include further exploration of its structure-activity relationships, development of more efficient synthetic methodologies, and expansion of its applications in targeted covalent inhibitor design. The compound's unique combination of structural features continues to make it a valuable tool in medicinal chemistry and chemical biology research.